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Compound Name: N-ethyl-3-methylbutanamide

Cat. No.: B171319

An In-depth Technical Guide to N-ethyl-3-
methylbutanamide

For Researchers, Scientists, and Drug Development Professionals
Introduction

N-ethyl-3-methylbutanamide is a chemical compound with the molecular formula C7H15NO.
This technical guide provides a summary of its known properties, a plausible synthesis
protocol, and other relevant information for research and development purposes. It is important
to note that publicly available information on this specific compound is limited, and this
document reflects the current state of knowledge.

Chemical and Physical Properties

N-ethyl-3-methylbutanamide has a molecular weight of 129.20 g/mol .[1] While extensive
experimental data is not readily available in the literature, computational predictions and some
experimental values have been reported.
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Property Value Source
CAS Number 100868-92-6 PubChem[1]
Molecular Formula C7H15NO PubChem[1]
Molecular Weight 129.20 g/mol PubChem[1]
IUPAC Name N-ethyl-3-methylbutanamide PubChem[1]
Computed XLogP3 1.2 PubChem[1]
Computed Hydrogen Bond

PubChem[1]
Donor Count
Computed Hydrogen Bond

PubChem[1]
Acceptor Count
Computed Rotatable Bond

3 PubChem[1]

Count

Experimental Protocols

Detailed experimental protocols for the synthesis of N-ethyl-3-methylbutanamide are not

extensively published. However, a standard synthesis can be proposed based on the reaction

of 3-methylbutanoyl chloride with ethylamine. This method is a common and effective way to

form amide bonds.
Proposed Synthesis of N-ethyl-3-methylbutanamide

Materials:

3-methylbutanoyl chloride

Ethylamine

Anhydrous magnesium sulfate or sodium sulfate for drying

A suitable aprotic solvent (e.g., dichloromethane, diethyl ether)

A base (e.qg., triethylamine, pyridine) to neutralize the HCI byproduct
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e Saturated aqueous sodium bicarbonate solution
e Brine (saturated aqueous sodium chloride solution)
Procedure:

» Dissolve ethylamine in the chosen aprotic solvent in a round-bottom flask equipped with a
magnetic stirrer and cooled in an ice bath.

e Add the base to the solution.

e Slowly add a solution of 3-methylbutanoyl chloride in the same solvent to the cooled
ethylamine solution.

» Allow the reaction mixture to warm to room temperature and stir for several hours until the
reaction is complete (monitoring by thin-layer chromatography is recommended).

e Quench the reaction by adding water.

o Separate the organic layer and wash it sequentially with saturated aqueous sodium
bicarbonate solution, water, and brine.

» Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

« Filter the drying agent and remove the solvent under reduced pressure to yield the crude N-
ethyl-3-methylbutanamide.

e The crude product can be further purified by distillation or column chromatography if
necessary.

Logical Relationships in Synthesis

The synthesis of N-ethyl-3-methylbutanamide follows a logical progression from starting
materials to the final product, involving reaction, workup, and purification steps.
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Caption: Proposed workflow for the synthesis of N-ethyl-3-methylbutanamide.

Biological Activity and Signaling Pathways

There is currently a lack of published scientific literature detailing the biological activity or the
mechanism of action of N-ethyl-3-methylbutanamide. Therefore, no signaling pathways
involving this compound can be described at this time. Further research is required to
determine its pharmacological profile and potential interactions with biological systems.

Conclusion

N-ethyl-3-methylbutanamide is a simple amide for which basic chemical information is
available. However, a comprehensive understanding of its properties, particularly its biological
effects, is lacking. The proposed synthesis protocol provides a starting point for researchers
interested in preparing this compound for further study. Future investigations are needed to
elucidate its potential applications in drug development or other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. N-ethyl-3-methylbutanamide | C7H15NO | CID 528605 - PubChem
[pubchem.ncbi.nlm.nih.gov]

 To cite this document: BenchChem. ["N-ethyl-3-methylbutanamide™ CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b171319#n-ethyl-3-methylbutanamide-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress uasti
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and industry. Email: info@benchchem.com
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